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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-5-

methylaniline

CAS No.: 637-61-4

Cat. No.: B1142042

Get Quote

Technical Monograph: 4-Chloro-2-methoxy-5-
methylaniline
Executive Summary & Chemical Identity
4-Chloro-2-methoxy-5-methylaniline (CAS: 6376-14-3) is a highly functionalized aniline

derivative characterized by its specific trisubstitution pattern on the benzene ring. Often

referred to as 4-Chlorocresidine or 4-Chloro-5-methyl-o-anisidine, this compound serves as a

critical intermediate in the synthesis of azo dyes and, more recently, as a scaffold in the

development of tyrosine kinase inhibitors (TKIs) and tubulin polymerization inhibitors.

Its structural uniqueness lies in the interplay between the electron-donating methoxy (

) and amino (

) groups against the electron-withdrawing chloro (

) substituent. This "push-pull" electronic environment makes it a versatile "warhead" for
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nucleophilic aromatic substitutions and a valuable pharmacophore for optimizing ligand-protein
binding interactions.

Table 1: Physicochemical Identity
Property Specification

CAS Number 6376-14-3

IUPAC Name 4-Chloro-2-methoxy-5-methylaniline

Common Synonyms
4-Chlorocresidine; 4-Chloro-5-methyl-o-

anisidine

Molecular Formula

Molecular Weight 171.62 g/mol

Exact Mass 171.045 g/mol

Physical State
Crystalline solid (White to Grey/Black depending

on oxidation)

Melting Point 102–103 °C

Predicted LogP ~2.2 (Lipophilic)

SMILES COc1cc(Cl)c(C)cc1N

Synthetic Methodology
The synthesis of 4-Chloro-2-methoxy-5-methylaniline requires precise regiochemical control

to ensure the chlorine atom is installed at the para position relative to the amino group, rather

than the ortho position (which is sterically crowded by the methoxy group).

Core Synthetic Route: Chlorination of p-Cresidine
The most reliable laboratory-scale synthesis involves the electrophilic aromatic chlorination of

p-Cresidine (2-methoxy-5-methylaniline). Direct chlorination using chlorine gas (

) is often too aggressive, leading to polychlorinated byproducts. The use of N-
Chlorosuccinimide (NCS) provides a controlled source of electrophilic chlorine (
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).

Experimental Protocol (Self-Validating System)
Reagents:

Substrate: p-Cresidine (1.0 eq)

Reagent: N-Chlorosuccinimide (NCS) (1.05 eq)

Solvent: Acetonitrile (

) or DMF (anhydrous)

Step-by-Step Workflow:

Dissolution: Dissolve p-Cresidine in acetonitrile at

under an inert nitrogen atmosphere. Rationale: Low temperature suppresses oxidation of the
amino group.

Addition: Add NCS portion-wise over 30 minutes. Rationale: Gradual addition prevents

localized high concentrations of chlorinating agent, reducing di-chloro impurities.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:Ethyl Acetate 3:1) or LC-MS.

Quench: Pour reaction mixture into ice-cold water. The product often precipitates.

Purification: Filter the solid. If oil forms, extract with dichloromethane (DCM). Recrystallize

from ethanol/water to remove succinimide byproducts.

Visualization of Synthetic Logic
The following diagram illustrates the electronic directing effects that govern this synthesis. The

Amino group (

) is the strongest activator, directing ortho/para. The para position (C4) is the primary target as
the ortho position (C6) is less favorable and C2 is blocked.
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Regiochemical Control
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Caption: Regioselective chlorination pathway driven by the strong ortho/para directing influence

of the amino group.[1][2]

Applications in Drug Discovery
In medicinal chemistry, 4-Chloro-2-methoxy-5-methylaniline is rarely the final drug but acts

as a high-value scaffold.

Kinase Inhibition (Hinge Binding)
Aniline derivatives are classic motifs for binding to the ATP-binding site (hinge region) of

kinases. The specific substitution pattern of this molecule offers unique advantages:

Chlorine (C4): Fills hydrophobic pockets (Lipophilic efficiency). The halogen bond capability

of chlorine can interact with backbone carbonyls.
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Methoxy (C2): Can function as a hydrogen bond acceptor or induce a conformational lock via

intramolecular hydrogen bonding with the aniline

.

Methyl (C5): Provides steric bulk to induce selectivity against homologous kinases.

Bioisosteric Replacement
The 4-chloro-2-methoxy motif is often used to probe Structure-Activity Relationships (SAR).

Cl vs. F: Replacing Cl with F reduces lipophilicity but alters the electronic withdrawal.

Cl vs.

: Replacing Cl with a trifluoromethyl group dramatically increases metabolic stability.

Analytical Characterization Protocols
To ensure the integrity of the material for biological testing, the following quality control

parameters must be met.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm.

Retention Time: Expect elution around 6.5–7.5 minutes (moderately lipophilic).

Nuclear Magnetic Resonance ( -NMR)
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Solvent:

or

.

2.1 ppm (s, 3H): Methyl group attached to the ring.

3.8 ppm (s, 3H): Methoxy group (

).

4.5–5.0 ppm (br s, 2H): Aniline amine protons (

).

6.5–7.0 ppm (s, 1H): Aromatic proton at C6 (ortho to amine).

7.0–7.2 ppm (s, 1H): Aromatic proton at C3 (meta to amine, ortho to Cl).

Note: The absence of coupling (singlets) between aromatic protons confirms the para

arrangement of the protons (positions 3 and 6) separated by substituents.

Safety & Handling (HSE)
Critical Warning: Like many aniline derivatives, this compound is classified as a Carcinogen

(Category 1B) and is toxic if swallowed or absorbed through the skin.

Toxicity Mechanism
The primary acute risk is Methemoglobinemia. The aniline moiety can be metabolically oxidized

(via CYP450) to a hydroxylamine, which oxidizes hemoglobin (

) to methemoglobin (

), destroying the blood's oxygen-carrying capacity.

Handling Protocol
Engineering Controls: All weighing and synthesis must occur inside a certified chemical fume

hood or glovebox.
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PPE: Double nitrile gloves (0.11 mm minimum thickness), lab coat, and safety goggles.

Decontamination: Spills should be treated with dilute acetic acid followed by absorption with

vermiculite.

Hazard Identification:
Carcinogen 1B

Acute Toxin

Engineering Controls:
Fume Hood / Glovebox

PPE:
Double Nitrile Gloves
Respirator (P95/P100)

Disposal:
Incineration (Halogenated Waste)

Click to download full resolution via product page

Caption: Safety hierarchy for handling halogenated aniline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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